Cas no 25014-15-7 (2-ethenylpyridine)

• Product Name: 2-ethenylpyridine
• CAS No: 25014-15-7
• MF: C₇H₇N
• MW: 105.137181520462
• MDL: MFCD00134117
• CID: 262729
• PubChem ID: 7521
• Update Time: 2025-05-20

2-ethenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-ethenylpyridine
• POLY(2-VINYLPYRIDINE)
• POLY(2-VINYLPYRIDINE) [MW ~ 240,000]
• POLY(2-VINYLPYRIDINE) [MW 300,000-400,000]
• 2-VINYLPYRIDINE LATEX
• 2-VINYLPYRIDINE POLYMER
• P2VP
• vinylidenepyridine
• 2-vinyl-pyridine
• NSC-18255
• AM20090687
• UNII-DT4UV4NNKX
• CHEMBL2134875
• 2-Vinylpyridine, 97%
• JR931X5841
• F0001-0024
• A800261
• 2-(ethenyl)pyridine
• .alpha.-Vinylpyridine
• HSDB 1508
• 2-pyridylethylene
• NCGC00091100-02
• SCHEMBL15193
• CCRIS 5238
• CAS-100-69-6
• 2-VINYLPYRIDINE
• V0024
• Q4596922
• 25014-15-7
• NSC18255
• 2-Vinylpyridine (stabilized with 0.1per cent 4-tert-butylcatechol)
• alpha-Vinylpyridine
• NCGC00091100-01
• NCGC00257589-01
• NSC 18255
• AKOS005622542
• 2-vinylpyridin
• Pyridine, 2-ethenyl-, dimer
• FT-0612192
• Pyridine,ethenyl-
• Pyridine, ethenyl-
• Pyridine, dimer
• 1337-81-1
• Pyridine, 2-vinyl-
• 2-Ethenylpyridine (2-Vinylpyridine)
• EINECS 202-879-8
• STR01590
• InChI=1/C7H7N/c1-2-7-5-3-4-6-8-7/h2-6H,1H
• 2-Vinyl pyridine
• DT4UV4NNKX
• 2-vinylpiridine
• DTXSID1026667
• 2-Vinylpyridine (stabilized with 0.1% 4-tert-butylcatechol)
• MFCD00006355
• vinyl pyridine
• MLS002454369
• NSC 118993
• SCHEMBL12305235
• EN300-21363
• DTXCID406667
• SMR001261681
• 27476-03-5
• Tox21_200035
• UNII-JR931X5841
• Z104495554
• PD065571
• W-108947
• EC 202-879-8
• NSC118993
• NS00005866
• 100-69-6
• NSC-118993
• AI3-24116
• Vinylpyridine
• 2-VINYLPYRIDINE [HSDB]
• 2-VINYLPYRIDINE (STABILIZED WITH TBC)
• Pyridine, 2-ethenyl-

• MDL： MFCD00134117
• Inchi： 1S/C7H7N/c1-2-7-5-3-4-6-8-7/h2-6H,1H2
• InChI Key： KGIGUEBEKRSTEW-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C=C

Computed Properties

• Exact Mass: 315.17400
• Monoisotopic Mass: 105.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 38.67000
• LogP: 4.87290

2-ethenylpyridine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-ethenylpyridine

Introduction to 2-Ethenylpyridine (CAS No. 25014-15-7)

2-Ethenylpyridine, also known as 2-vinylpyridine, is a versatile organic compound with the chemical formula C₇H₇N. This compound is classified under the broader category of pyridines, which are heterocyclic aromatic compounds containing a nitrogen atom in a six-membered ring. The unique structure and properties of 2-ethenylpyridine make it an important intermediate in various chemical and pharmaceutical applications.

The molecular structure of 2-ethenylpyridine consists of a pyridine ring with a vinyl group (C₂H₃) attached at the 2-position. This configuration imparts specific chemical reactivity and physical properties that are crucial for its applications in synthetic chemistry, materials science, and pharmaceutical research.

In terms of physical properties, 2-ethenylpyridine is a colorless liquid with a characteristic pyridine-like odor. It has a boiling point of approximately 138°C and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various laboratory and industrial processes.

The chemical reactivity of 2-ethenylpyridine is influenced by its electron-withdrawing nitrogen atom and the conjugated double bond in the vinyl group. This combination allows it to participate in a wide range of reactions, including polymerization, substitution, and addition reactions. For instance, it can undergo radical polymerization to form poly(2-vinylpyridine), which has applications in adsorbents, ion exchange resins, and drug delivery systems.

In the field of pharmaceutical research, 2-ethenylpyridine has gained attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For example, derivatives of 2-ethenylpyridine have shown promise in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These derivatives can modulate specific receptors or enzymes involved in disease pathways, offering new therapeutic strategies.

Beyond its direct use in drug development, 2-ethenylpyridine also serves as a valuable starting material for the synthesis of other important compounds. Its reactivity allows chemists to introduce functional groups or modify existing structures to create molecules with desired biological activities. This versatility makes it an essential component in combinatorial chemistry and high-throughput screening methods used in drug discovery.

In materials science, poly(2-vinylpyridine) derived from 2-ethenylpyridine has found applications in advanced materials such as nanocomposites and functional coatings. The unique properties of these polymers, including their ability to form stable complexes with metal ions and their excellent thermal stability, make them suitable for use in electronic devices, sensors, and catalytic systems.

The environmental impact of 2-ethenylpyridine is another area of ongoing research. While it is generally considered safe for industrial use when proper handling protocols are followed, there is a growing focus on understanding its potential effects on ecosystems and human health. Studies are being conducted to assess its biodegradability and toxicity to ensure that its use remains sustainable and environmentally friendly.

In conclusion, 2-ethenylpyridine (CAS No. 25014-15-7) is a multifaceted compound with significant applications in various fields. Its unique chemical structure and reactivity make it an indispensable intermediate in synthetic chemistry, pharmaceutical research, and materials science. As research continues to advance, the potential uses and benefits of this compound are likely to expand further, contributing to the development of innovative solutions across multiple industries.